8-((3-hydroxypropyl)thio)-3-methyl-7-pentyl-1H-purine-2,6(3H,7H)-dione

Specification

• CAS No.: 500279-27-6
• Molecular Formula: C14H22N4O3S
• Molecular Weight: 326.42
• IUPAC Name: 8-(3-hydroxypropylsulfanyl)-3-methyl-7-pentylpurine-2,6-dione
• Standard InChI: InChI=1S/C14H22N4O3S/c1-3-4-5-7-18-10-11(15-14(18)22-9-6-8-19)17(2)13(21)16-12(10)20/h19H,3-9H2,1-2H3,(H,16,20,21)
• Standard InChI Key: YRPISLYHRPGJGV-UHFFFAOYSA-N
• SMILES: CCCCCN1C2=C(N=C1SCCCO)N(C(=O)NC2=O)C

Introduction

8-((3-Hydroxypropyl)thio)-3-methyl-7-pentyl-1H-purine-2,6(3H,7H)-dione is a complex organic compound belonging to the purine family. It features a purine core with a methyl group, a pentyl chain, and a thioether linkage, which includes a hydroxypropyl group. This compound is of interest in medicinal chemistry due to its potential biological activities and interactions with biological targets.

Molecular Formula and Weight:

• Molecular Formula: C$_{14}$H$_{22}$N$_{4}$O$_{3}$S

• Molecular Weight: Approximately 314 g/mol

Synthesis and Preparation

The synthesis of 8-((3-hydroxypropyl)thio)-3-methyl-7-pentyl-1H-purine-2,6(3H,7H)-dione typically involves multiple steps, including the formation of the purine core and the introduction of the hydroxypropyl thioether and pentyl groups. Industrial processes may utilize advanced techniques such as continuous flow reactors and chromatography for purification to optimize yields and purity.

Potential Biological Targets:

This compound may interact with enzymes or receptors involved in metabolic pathways or signal transduction pathways. The thioether linkage and purine core are crucial for binding affinity and specificity.

Applications in Medicinal Chemistry:

• Drug Design: The presence of a hydroxypropyl group suggests potential applications in targeting specific receptors or enzymes involved in disease processes.

• Pharmacological Studies: Ongoing research highlights its significance in advancing scientific knowledge and developing new therapeutic agents.

Hazard Information:

• Toxicity: Specific toxicity data is not available, but compounds with similar structures may exhibit acute toxicity.

• Skin Irritation: Potential skin irritation due to the presence of hydroxyl and thioether groups.

Handling Precautions:

• Personal Protective Equipment (PPE): Gloves, goggles, and lab coats are recommended.

• Storage Conditions: Store in a cool, dry place away from incompatible substances.